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Compound of Interest

Compound Name: PK11007

Cat. No.: B15571691 Get Quote

FOR RESEARCH USE ONLY. Not for human or veterinary use.

This document provides crucial safety and logistical information for the handling and disposal

of PK11007, a mild thiol alkylator with anticancer activity.[1][2] Adherence to these guidelines is

essential to ensure the safety of all laboratory personnel.

Hazard Identification and Personal Protective
Equipment (PPE)
While PK11007 may be shipped as a non-hazardous chemical, its classification as a thiol

alkylator and its potent biological activity necessitate careful handling in a laboratory setting.[2]

The primary routes of exposure are inhalation, skin contact, and ingestion. The following PPE

is mandatory when handling PK11007 in solid form or in solution.
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PPE Category Item Specifications Rationale

Hand Protection Double Nitrile Gloves

Chemotherapy-grade,

powder-free. The

outer glove should

extend over the gown

cuff.

Prevents skin

absorption. Double

gloving allows for

immediate removal of

the outer glove if

contaminated.[3]

Body Protection Disposable Gown

Solid-front, back-

closing, long-sleeved

gown made of a low-

permeability fabric.

Protects skin and

clothing from

contamination. Must

be discarded as

hazardous waste after

use.

Eye & Face Protection
Safety Goggles &

Face Shield

ANSI Z87.1-compliant

safety goggles. A full

face shield should be

worn over goggles

when handling the

powder or solutions.

Protects against

splashes and

aerosolized particles.

Respiratory Protection
N95 Respirator (or

higher)

NIOSH-approved N95

or higher-rated

respirator.

Required when

handling the solid

compound outside of

a certified chemical

fume hood to prevent

inhalation.

Operational Plan: Step-by-Step Handling Protocol
All procedures involving the solid form of PK11007 or concentrated stock solutions must be

performed within a certified chemical fume hood to minimize inhalation risk.

Preparation of Stock Solutions:

Prepare the Workspace: Before handling the compound, ensure the chemical fume hood is

clean and uncluttered. Line the work surface with absorbent, plastic-backed pads.
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Don PPE: Put on all required PPE as specified in the table above.

Weighing the Compound: Carefully weigh the solid PK11007 in the fume hood. Use a

dedicated spatula and weigh boat.

Solubilization: PK11007 is soluble in DMSO.[2] Slowly add the solvent to the solid to avoid

splashing.

Storage: Store stock solutions in clearly labeled, tightly sealed vials. Short-term storage

(days to weeks) can be at 0-4°C, while long-term storage (months to years) should be at

-20°C in the dark.[2]

Experimental Use:

When diluting stock solutions or adding PK11007 to experimental setups, always wear the

minimum PPE of a lab coat, safety goggles, and double nitrile gloves.

All manipulations should be carried out over a disposable, absorbent liner to contain any

potential spills.

Disposal Plan
All materials that have come into contact with PK11007 are considered hazardous waste and

must be disposed of according to institutional and local regulations.
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Waste Type Description Disposal Container Disposal Method

Solid Hazardous

Waste

Gloves, gown, shoe

covers, absorbent

liners, weigh boats,

pipette tips, empty

vials.

Designated, sealed,

and labeled

hazardous waste

container (often a

yellow chemotherapy

waste bin).

High-temperature

incineration by a

certified hazardous

waste management

company.

Liquid Hazardous

Waste

Unused or expired

stock solutions,

contaminated

solvents.

Labeled, leak-proof

hazardous liquid

waste container. DO

NOT pour down the

drain.

Incineration by a

certified hazardous

waste management

company.

Sharps Hazardous

Waste

Needles and syringes

used for in vivo

studies.

Puncture-proof,

labeled sharps

container designated

for

chemotherapy/hazard

ous waste.

Autoclaving followed

by incineration or as

per institutional

protocol for hazardous

sharps.

Visual Workflow for Safe Handling
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Workflow for Safe Handling of PK11007

Preparation

Experimentation

Disposal

1. Don Full PPE
(Double Gloves, Gown, Goggles, Face Shield, Respirator)

2. Work in Chemical Fume Hood

3. Weigh Solid PK11007

4. Prepare Stock Solution (e.g., in DMSO)

5. Store Solution Appropriately

6. Wear Minimum PPE
(Lab Coat, Goggles, Double Gloves)

Begin Experiment

7. Perform Experimental Manipulations

8a. Dispose of Solid Waste
(Gloves, Gowns, etc.)

8b. Dispose of Liquid Waste
(Unused Solutions) 8c. Dispose of Sharps

9. Use Designated Hazardous Waste Containers

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling and disposal of PK11007.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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